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Compound of Interest

Compound Name: (S)-4-Octanol

Cat. No.: B12682771

Introduction: Enantiopure (S)-4-Octanol (CAS: 90365-63-2) is a chiral secondary alcohol of
interest to researchers in drug development, materials science, and chemical ecology. Its
specific stereochemistry can lead to unique biological activities and physical properties, making
access to the pure enantiomer crucial for accurate and reproducible research. This guide
provides a comprehensive overview of the commercial availability, key properties, and essential
quality control protocols for (S)-4-Octanol.

While many suppliers offer racemic 4-octanol, the enantiopure (S)-isomer is a specialty
chemical that is not as widely stocked and may require inquiry for custom synthesis or
purchase from specialized suppliers.

Key Properties and Supplier Information

Below is a summary of the key chemical and physical properties of (S)-4-Octanol. Following
this is a table of commercial suppliers who list the racemic mixture of 4-octanol, which can be a
starting point for inquiries into the availability of the enantiopure (S)-isomer or for custom

synthesis requests.

Table 1: Physicochemical Properties of (S)-4-Octanol
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Property Value Source
CAS Number 90365-63-2 [1]
Molecular Formula CsH180 [1]
Molecular Weight 130.23 g/mol [1]
IUPAC Name (4S)-octan-4-ol [1]
Synonyms (S)-(+)-4-Octanol [1]

Table 2: Representative Commercial Suppliers of Racemic 4-Octanol (CAS: 589-62-8)

Supplier Product Name Purity
Sigma-Aldrich 4-Octanol >97.0% (GC)[2][3]
TCI America 4-Octanol >97.0% (GC)
Santa Cruz Biotechnology 4-Octanol Not specified

Synthesis and Procurement Workflow

For researchers requiring enantiopure (S)-4-Octanol, the process typically involves either
direct sourcing from a specialized supplier or in-house/custom synthesis followed by rigorous
quality control. The following diagram illustrates a typical workflow.
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Caption: Workflow for Sourcing and Quality Control of (S)-4-Octanol.
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Experimental Protocols
Synthesis of Enantiopure (S)-4-Octanol

While a specific, detailed synthesis protocol for (S)-4-Octanol is not readily available in the
searched literature, general methods for producing enantiopure secondary alcohols are well-
established. Two common approaches are:

o Asymmetric Reduction of 4-Octanone: This involves the use of a chiral reducing agent or a
catalyst to stereoselectively reduce the prochiral ketone, 4-octanone. Common reagents
include those derived from chiral boranes or transition metal complexes with chiral ligands.

 Kinetic Resolution of Racemic 4-Octanol: This method involves the selective reaction of one
enantiomer in the racemic mixture, allowing for the separation of the unreacted enantiomer.
Lipases are frequently used for the enantioselective acylation of one of the alcohol
enantiomers.

Quality Control: Determination of Enantiomeric Excess
by Chiral Gas Chromatography (GC)

A crucial step in verifying the quality of enantiopure (S)-4-Octanol is the determination of its
enantiomeric excess (e.e.). Chiral gas chromatography is a highly effective technique for this
purpose. Often, derivatization of the alcohol to an ester is performed to improve the separation
of the enantiomers on the chiral column.

Objective: To determine the enantiomeric excess of a sample of (S)-4-Octanol.

Materials:

(S)-4-Octanol sample

Acetic anhydride

Pyridine (catalyst)

Ethyl acetate (solvent)

Saturated sodium bicarbonate solution
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e Anhydrous magnesium sulfate

e Gas chromatograph with a Flame lonization Detector (FID)

o Chiral capillary column (e.g., a cyclodextrin-based column like CP Chirasil-DEX CB)
Methodology:

 Derivatization to 4-Octyl Acetate:

o In a small vial, dissolve a small amount (e.g., 10 mg) of the (S)-4-Octanol sample in a
minimal amount of pyridine.

o Add a slight excess of acetic anhydride.

o Allow the reaction to proceed at room temperature for 30 minutes, or gently warm if the
reaction is slow.

o Quench the reaction by adding saturated sodium bicarbonate solution.
o Extract the 4-octyl acetate into ethyl acetate.

o Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate and filter.

o The resulting solution containing the derivatized product can be directly analyzed by chiral
GC.

e Chiral GC Analysis:

[¢]

Column: CP Chirasil-DEX CB (or equivalent chiral column).

[e]

Carrier Gas: Hydrogen or Helium.

(¢]

Injector Temperature: 230 °C.

[¢]

Detector Temperature: 250 °C.
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o Oven Temperature Program: Start at a temperature appropriate for the elution of the
derivative (e.g., 80-100 °C), hold for 1-2 minutes, then ramp at a rate of 2-5 °C/min to a
final temperature of around 150-180 °C. The exact parameters may need to be optimized
for the specific column and instrument.

o Injection: Inject a small volume (e.g., 1 uL) of the prepared solution.
e Data Analysis:

o Two peaks corresponding to the (R)- and (S)-4-octyl acetate enantiomers should be
observed.

o Integrate the area of each peak.

o Calculate the enantiomeric excess (% e.e.) using the following formula: % e.e. = [ (Area of
major peak - Area of minor peak) / (Area of major peak + Area of minor peak) ] x 100

This technical guide provides a foundational understanding for researchers seeking to procure
and utilize enantiopure (S)-4-Octanol. Due to its specialized nature, direct communication with
chemical suppliers regarding custom synthesis and thorough in-house quality control are
recommended to ensure the material's suitability for research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12682771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12682771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

